Cas no 944902-49-2 (Methyl 2-(5-aminopyrimidin-2-yl)acetate)

• Product Name: Methyl 2-(5-aminopyrimidin-2-yl)acetate
• CAS No: 944902-49-2
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 6940953
• PubChem ID: 55263558
• Update Time: 2025-05-06

Methyl 2-(5-aminopyrimidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17055211
• DTXSID201295981
• Methyl 5-amino-2-pyrimidineacetate
• 944902-49-2
• DB-142779
• methyl 2-(5-aminopyrimidin-2-yl)acetate
• AKOS006304594
• Methyl 2-(5-aminopyrimidin-2-yl)acetate

• Inchi： 1S/C7H9N3O2/c1-12-7(11)2-6-9-3-5(8)4-10-6/h3-4H,2,8H2,1H3
• InChI Key： ZMGHKCBBJMLSMN-UHFFFAOYSA-N
• SMILES： O(C)C(CC1N=CC(=CN=1)N)=O

Computed Properties

• Exact Mass: 167.069476538Da
• Monoisotopic Mass: 167.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 78.1Ų